ethyl 6-(azepan-1-ylmethyl)-4-(4-chlorophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 6-(azepan-1-ylmethyl)-4-(4-chlorophenyl)-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C20H26ClN3O3/c1-2-27-19(25)17-16(13-24-11-5-3-4-6-12-24)22-20(26)23-18(17)14-7-9-15(21)10-8-14/h7-10,18H,2-6,11-13H2,1H3,(H2,22,23,26)
• InChI Key: HAGRHDHXBGGFJA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)NC1C2=CC=C(C=C2)Cl)CN3CCCCCC3
• Molecular Formula: C20H26ClN3O3
• Molecular Weight: 391.9 g/mol

Description

Synthesis Analysis

The synthesis of related tetrahydropyrimidine derivatives involves multicomponent reactions, often including condensation of substituted benzaldehydes, thiourea, and ethyl 3-oxobutanoate under acid-catalyzed conditions. Such methods are crucial for the formation of the tetrahydropyrimidine core, a common feature in this class of compounds. For example, ethyl 4-[5-(methoxymethyl)furan-2-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate was synthesized using a PTSA-catalyzed Biginelli reaction, highlighting the versatility of this synthetic approach in generating structurally diverse tetrahydropyrimidines (Suwito et al., 2017).

Molecular Structure Analysis

Crystallographic studies provide detailed insights into the molecular structure of tetrahydropyrimidine derivatives. For instance, ethyl 5-(4-chlorophenyl)-2-[(Z)-(methoxycarbonyl)methylene]-7-methyl-3-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate was analyzed, showing a nearly planar thiazole ring fused with a dihydropyrimidine ring in a flattened half-chair conformation (Hou et al., 2009).

Chemical Reactions and Properties

The chemical behavior of tetrahydropyrimidine derivatives can be influenced significantly by substituents and reaction conditions. The reaction of ethyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate with thiophenolates demonstrates ring expansion and nucleophilic substitution pathways, affected by the basicity-nucleophilicity of the reaction media (Fesenko et al., 2010).

Physical Properties Analysis

Investigations into the density, viscosity, and ultrasonic properties of tetrahydropyrimidine derivatives in ethanolic solutions reveal significant solute-solvent interactions, underpinning the importance of molecular interactions in determining the physical properties of these compounds (Bajaj & Tekade, 2014).

Chemical Properties Analysis

Spectral analysis, including FT-IR, FT-Raman, NMR, and UV-Vis spectroscopy, provides comprehensive details on the chemical properties of tetrahydropyrimidine derivatives. For example, the spectral analysis of ethyl 6-(chloromethyl)-4-(3-chlorophenyl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate using DFT computations offers insights into the molecular structures, vibrational frequencies, and chemical shifts, contributing to a deeper understanding of the compound's chemical behavior (Shakila & Saleem, 2018).